Cas no 1861306-04-8 (3-Amino-1-(1,2-thiazol-3-yl)butan-1-one)

• Product Name: 3-Amino-1-(1,2-thiazol-3-yl)butan-1-one
• CAS No: 1861306-04-8
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5713970
• PubChem ID: 131217514
• Update Time: 2025-07-19

3-Amino-1-(1,2-thiazol-3-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1861306-04-8
• 3-Amino-1-(1,2-thiazol-3-yl)butan-1-one
• EN300-795248
• 1-Butanone, 3-amino-1-(3-isothiazolyl)-

• Inchi： 1S/C7H10N2OS/c1-5(8)4-7(10)6-2-3-11-9-6/h2-3,5H,4,8H2,1H3
• InChI Key： PRWBMNCXGBZBAL-UHFFFAOYSA-N
• SMILES： S1C=CC(C(CC(C)N)=O)=N1

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 224.0±32.0 °C(Predicted)
• pka: 7.99±0.10(Predicted)

Additional information on 3-Amino-1-(1,2-thiazol-3-yl)butan-1-one

Professional Introduction to Compound with CAS No. 1861306-04-8 and Product Name: 3-Amino-1-(1,2-thiazol-3-yl)butan-1-one

The compound with CAS No. 1861306-04-8 and the product name 3-Amino-1-(1,2-thiazol-3-yl)butan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a thiazole moiety linked to a butanone backbone, has garnered attention due to its versatile structural framework and potential biological activities. The thiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous FDA-approved drugs, while the amino and butanone functionalities provide additional sites for chemical modification and interaction with biological targets.

Recent research has highlighted the importance of 3-Amino-1-(1,2-thiazol-3-yl)butan-1-one in the development of novel therapeutic agents. Its unique structural features make it a promising candidate for further investigation in various therapeutic areas. For instance, studies have suggested that compounds incorporating the thiazole scaffold may exhibit antimicrobial properties, making them valuable in the fight against drug-resistant pathogens. Additionally, the amino group offers opportunities for further derivatization, enabling the synthesis of analogs with enhanced binding affinity and selectivity for specific biological targets.

The synthesis of 3-Amino-1-(1,2-thiazol-3-yl)butan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key step involves the condensation of 1-aminoethyl acetate with thiophosgene, followed by cyclization to form the thiazole ring. Subsequent functionalization introduces the butanone moiety, which is critical for achieving the desired biological activity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to optimize the reaction pathway and minimize side products.

In terms of biological activity, preliminary studies on 3-Amino-1-(1,2-thiazol-3-yl)butan-1-one have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its interaction with bacterial cell wall biosynthesis enzymes has been explored, indicating a possible role in developing novel antibiotics. These findings underscore the importance of further investigation into this compound's pharmacological profile.

The structural versatility of 3-Amino-1-(1,2-thiazol-3-yl)butan-1-one also makes it an attractive scaffold for drug discovery programs. By modifying various functional groups within its structure, researchers can fine-tune its biological activity to target specific diseases or conditions. For example, introducing hydrophobic or hydrophilic substituents can alter its solubility and bioavailability, while changes to the thiazole ring can enhance its binding affinity to biological targets. Such modifications are crucial for developing lead compounds that meet stringent pharmacokinetic and pharmacodynamic requirements.

Recent advancements in computational chemistry have accelerated the process of identifying promising drug candidates like 3-Amino-1-(1,2-thiazol-3-yl)butan-1-one. Molecular modeling techniques allow researchers to predict how different modifications will affect the compound's interactions with biological targets. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods. By integrating experimental data with computational predictions, scientists can more efficiently design and synthesize novel compounds with optimized properties.

The potential applications of 3-Amino-1-(1,2-thiazol-3-yl)butan-1-one extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its unique structural features make it a valuable building block for designing new materials with specialized properties. For instance, derivatives of this compound have shown promise in developing corrosion inhibitors due to their ability to form stable complexes with metal surfaces. Such applications highlight the broad utility of heterocyclic compounds like thiazole-based derivatives.

As research continues to uncover new applications for 3-Amino-1-(1,2-thiazol-3-yl)butan-1-one, it is essential to ensure that synthetic processes are environmentally sustainable. Green chemistry principles are increasingly being applied to minimize waste and reduce energy consumption during drug synthesis. Techniques such as solvent-free reactions and catalytic processes are being explored to improve efficiency while reducing environmental impact. These efforts align with global initiatives to promote sustainable practices in pharmaceutical manufacturing.

In conclusion,3-Amino-1-(1,2-thiazol-3-ybunan-butanone (CAS No 1861306_04_8) represents a significant advancement in medicinal chemistry with diverse potential applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for drug discovery programs aimed at developing novel therapeutic agents against various diseases including infections and inflammatory disorders Its continued investigation will undoubtedly contribute valuable insights into future pharmaceutical development strategies